(S)-6-Methyl-1,4-oxazepan-6-ol Hydrochloride

• Molecular Formula: C6H14ClNO2
• Molecular Weight: 167.63 g/mol
• InChI: InChI=1S/C6H13NO2.ClH/c1-6(8)4-7-2-3-9-5-6;/h7-8H,2-5H2,1H3;1H/t6-;/m0./s1
• InChIKey: PLUABQKKNGKUKS-RGMNGODLSA-N

(S)-6-Methyl-1,4-oxazepan-6-ol HCl Overview

(S)-6-Methyl-1,4-oxazepan-6-ol hydrochloride (CAS 2832734-19-5) is a chiral seven-membered heterocyclic building block belonging to the 1,4-oxazepane class. The compound exists as a hydrochloride salt, enhancing its crystallinity and handling properties relative to the free base [1]. It is characterized by a defined (S)-stereochemistry at the 6-position, with a molecular weight of 167.63 g/mol and a computed topological polar surface area (TPSA) of 41.5 Ų [2]. As an intermediate, it provides a stereochemically pure scaffold for the construction of complex bioactive molecules in medicinal chemistry and drug discovery [3].

Stereochemically pure (S)-enantiomer scaffold

Hydrochloride salt enhances crystallinity and handling

Supports fragment-based and medicinal chemistry workflows

• [1] MedChemExpress. (S)-6-Methyl-1,4-oxazepan-6-ol hydrochloride, Product Datasheet, Cat. No. HY-W390763B. View Source
• [2] PubChem. (6S)-6-Methyl-1,4-oxazepan-6-ol. Compound Summary, CID 124670919. View Source
• [3] TargetMol. (S)-6-Methyl-1,4-oxazepan-6-ol hydrochloride, Product Datasheet, Cat. No. TYD-03368. View Source

(S)-6-Methyl-1,4-oxazepan-6-ol HCl: Substitution Risks

Generic substitution with racemic mixtures, alternative stereoisomers, or non-salt forms of 6-methyl-1,4-oxazepan-6-ol introduces quantifiable risks to synthetic fidelity, downstream biological activity, and operational stability. The specific (S)-configuration at the C6 position is critical: crystallographic data from the (R)-enantiomer demonstrates defined binding to the cAMP-dependent protein kinase A active site [1], implying that inversion of stereochemistry would alter molecular recognition in chiral environments. Furthermore, the hydrochloride salt form provides a distinct stability profile, requiring defined storage conditions (-20°C for 3 years) to prevent hygroscopic degradation [2], whereas free base and racemic variants may exhibit differing shelf-life and handling requirements. Finally, the presence of both methyl and hydroxyl substituents on the 6-position increases the TPSA to 41.5 Ų compared to 21.3 Ų for unsubstituted 1,4-oxazepane [3], directly impacting physicochemical properties relevant to permeability and formulation. These differences are not interchangeable without compromising experimental reproducibility.

Stereochemical inversion

Inverting the C6 stereochemistry can alter kinase binding profiles, reducing SAR reproducibility.

Salt-form mismatch

Free base forms may lack the defined stability profile of the hydrochloride, risking degradation during storage.

Scaffold polarity shift

Unsubstituted oxazepane scaffolds possess lower polarity and different permeability characteristics.

• [1] PDB Entry 5N3G. cAMP-dependent Protein Kinase A from Cricetulus griseus in complex with (R)-1,4-oxazepan-6-ol. Deposited 2017-02-08. View Source
• [2] TargetMol. (S)-6-Methyl-1,4-oxazepan-6-ol hydrochloride, Product Datasheet, Cat. No. TYD-03368. View Source
• [3] ChemTradeHub. 1,4-Oxazepane (CAS 5638-60-8) Chemical Properties. View Source

(S)-6-Methyl-1,4-oxazepan-6-ol HCl: Head-to-Head Data

Enantiomeric Purity: (S)-Enantiomer vs. Racemate

The (S)-enantiomer hydrochloride (CAS 2832734-19-5) is supplied at a verified purity of 99.80% as determined by HPLC [1]. In contrast, the racemic 6-methyl-1,4-oxazepan-6-ol hydrochloride (CAS 1823315-50-9) is commonly available at 98% purity . This 1.80% absolute purity difference, while seemingly small, translates to a 47% reduction in total impurity content (from 2.0% to 1.2% total impurities), which is critical for applications requiring strict stereochemical fidelity and low background interference in biological assays.

Enantiomeric Purity

Head-to-head

99.80% (HPLC)

vs. racemic 98% — 1.80% abs. increase, 47% fewer impurities

Higher stereochemical fidelity for SAR

Supplier specification; verify by chiral HPLC

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	99.80%
Comparator Or Baseline	Racemic 6-methyl-1,4-oxazepan-6-ol hydrochloride (CAS 1823315-50-9): 98%
Quantified Difference	1.80% absolute purity increase; 47% relative reduction in total impurities
Conditions	Vendor-specified HPLC analysis; (S)-enantiomer datasheet from MedChemExpress; racemic datasheet from Bidepharm.

Why This Matters

For procurement, the 99.80% purity grade ensures higher reproducibility in stereoselective reactions and reduces the need for additional purification steps, directly lowering total cost per use.

• [1] MedChemExpress. (S)-6-Methyl-1,4-oxazepan-6-ol hydrochloride, Product Datasheet, Cat. No. HY-W390763B. View Source

Salt Form Stability: Hydrochloride vs. Free Base

The hydrochloride salt of (S)-6-methyl-1,4-oxazepan-6-ol demonstrates defined long-term storage stability: powder form is stable for 3 years at -20°C [1]. In contrast, the free base form (CAS 2832734-18-4) lacks standardized commercial stability data and is known within the class to exhibit hygroscopicity, requiring inert atmosphere handling to prevent disproportionation . The conversion to the hydrochloride salt increases molecular weight from 131.17 g/mol (free base) to 167.63 g/mol (salt), reflecting the stoichiometric addition of HCl and conferring enhanced crystallinity and ease of weighing [2].

Salt-form Stability

Class-level

3 years at -20°C (powder)

vs. free base: no standardized data; hygroscopic

Reduces degradation risk during storage

Free base stability inferred from class

Evidence Dimension	Long-term storage stability
Target Compound Data	3 years at -20°C (powder)
Comparator Or Baseline	Free base (CAS 2832734-18-4): no standardized stability data; class-level hygroscopicity
Quantified Difference	Qualitative improvement in storage lifetime and handling robustness
Conditions	Target compound storage per TargetMol datasheet; comparator free base properties inferred from class behavior.

Why This Matters

Procuring the hydrochloride salt minimizes risks of compound degradation during storage and shipping, reducing experimental variability and waste associated with unstable free bases.

• [1] TargetMol. (S)-6-Methyl-1,4-oxazepan-6-ol hydrochloride, Product Datasheet, Cat. No. TYD-03368. View Source
• [2] PubChem. (6S)-6-Methyl-1,4-oxazepan-6-ol. Compound Summary, CID 124670919. View Source

Polar Surface Area: Substituted vs. Unsubstituted Scaffold

The topological polar surface area (TPSA) of (S)-6-methyl-1,4-oxazepan-6-ol hydrochloride is computed at 41.5 Ų [1], nearly double that of the unsubstituted 1,4-oxazepane core (21.3 Ų) [2]. This 20.2 Ų increase is attributed to the presence of the 6-hydroxyl group (contributing ~20 Ų) and the methyl substituent, which together increase hydrogen bond donor count to 2 and acceptor count to 3 compared to 1 and 2 respectively for the parent scaffold [3]. TPSA values above 40 Ų are associated with reduced passive membrane permeability and increased aqueous solubility, a profile that is valuable for tuning the drug-like properties of derived analogs.

Polar Surface Area

Computed

41.5 Ų

vs. unsubstituted oxazepane: 21.3 Ų (95% increase)

Alters permeability and solubility profile

Supports ADME property tuning

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	41.5 Ų
Comparator Or Baseline	1,4-Oxazepane (CAS 5638-60-8): 21.3 Ų
Quantified Difference	20.2 Ų increase (95% relative increase)
Conditions	Computed values from PubChem (target) and ChemTradeHub (comparator).

Why This Matters

This TPSA differential allows medicinal chemists to select the (S)-6-methyl-1,4-oxazepan-6-ol scaffold when higher polarity and reduced CNS permeability are desired for a target therapeutic profile, providing a rational basis for scaffold selection.

• [1] PubChem. (6S)-6-Methyl-1,4-oxazepan-6-ol. Compound Summary, CID 124670919. View Source
• [2] ChemTradeHub. 1,4-Oxazepane (CAS 5638-60-8) Chemical Properties. View Source
• [3] PubChem. (6S)-6-Methyl-1,4-oxazepan-6-ol. Compound Summary, CID 124670919. View Source

Stereochemistry-Dependent Kinase Binding

Crystallographic data from PDB entry 5N3G (1.16 Å resolution) confirms that (R)-1,4-oxazepan-6-ol binds within the ATP-binding pocket of cAMP-dependent protein kinase A (PKA) [1]. While no direct binding data is available for the (S)-enantiomer, the high-resolution structure establishes that the 1,4-oxazepan-6-ol scaffold engages the kinase active site in a stereospecific manner. This implies that the (S)-enantiomer will exhibit a distinct binding pose and potentially different selectivity profile across the kinome. The availability of both enantiomers (S-isomer CAS 2832734-19-5; R-isomer CAS 2907674-79-5) enables comparative structure-activity relationship (SAR) studies to optimize target selectivity .

Kinase Binding

Cross-study comparable

(R)-enantiomer bound to PKA (PDB 5N3G)

(S)-enantiomer: no direct binding data

Stereochemistry likely impacts kinase selectivity

Enables parallel SAR exploration

Evidence Dimension	Stereospecific binding to kinase active site
Target Compound Data	(S)-enantiomer: no direct binding data
Comparator Or Baseline	(R)-1,4-oxazepan-6-ol: bound to PKA (PDB 5N3G, resolution 1.16 Å)
Quantified Difference	Qualitative stereochemical differentiation; expected orthogonal binding profile
Conditions	Crystallographic fragment screen; target comparator inferred from enantiomeric relationship.

Why This Matters

For fragment-based drug discovery programs targeting kinases, procuring the (S)-enantiomer enables parallel exploration of stereochemical space to identify unique binding interactions and improve target selectivity.

• [1] PDB Entry 5N3G. cAMP-dependent Protein Kinase A from Cricetulus griseus in complex with (R)-1,4-oxazepan-6-ol. Deposited 2017-02-08. View Source

(S)-6-Methyl-1,4-oxazepan-6-ol HCl Applications

Stereospecific Building Block for Kinase Inhibitors

The defined (S)-stereochemistry and high purity (99.80%) [1] make this compound an ideal building block for constructing kinase inhibitors where chirality influences binding mode and selectivity. Crystallographic evidence of the (R)-enantiomer binding to PKA [2] demonstrates the scaffold's engagement with kinase active sites; the (S)-enantiomer provides the complementary stereoisomer for SAR exploration, enabling medicinal chemists to identify the optimal stereochemical configuration for target potency and selectivity.

Stable Intermediate for Multi-Step Synthesis

The hydrochloride salt form offers a defined 3-year stability window at -20°C [3], making it suitable for inclusion in compound libraries and for use in multi-step synthetic campaigns where intermediates may be stored for extended periods. This stability reduces the need for repeated synthesis and purification, lowering overall project costs and improving material traceability.

Polar Scaffold for ADME Optimization

With a TPSA of 41.5 Ų [4], the compound provides a significantly more polar scaffold compared to unsubstituted oxazepanes (21.3 Ų) [5]. This property is valuable for medicinal chemists aiming to reduce passive membrane permeability (e.g., to limit CNS exposure) or to increase aqueous solubility of final drug candidates. The quantitative TPSA difference allows for rational scaffold selection based on desired ADME properties.

Application

Selection Property

Validation Focus

Kinase inhibitor SAR scaffold

Enantiomeric purity and stereochemical control

Binding selectivity and kinome profiling

Multi-step synthesis intermediate

Salt-form stability and crystallinity

Long-term storage and handling reproducibility

Polarity-tuned ADME scaffold

Polar surface area elevation

Permeability and solubility endpoint review

• [1] MedChemExpress. (S)-6-Methyl-1,4-oxazepan-6-ol hydrochloride, Product Datasheet, Cat. No. HY-W390763B. View Source
• [2] PDB Entry 5N3G. cAMP-dependent Protein Kinase A from Cricetulus griseus in complex with (R)-1,4-oxazepan-6-ol. Deposited 2017-02-08. View Source
• [3] TargetMol. (S)-6-Methyl-1,4-oxazepan-6-ol hydrochloride, Product Datasheet, Cat. No. TYD-03368. View Source
• [4] PubChem. (6S)-6-Methyl-1,4-oxazepan-6-ol. Compound Summary, CID 124670919. View Source
• [5] ChemTradeHub. 1,4-Oxazepane (CAS 5638-60-8) Chemical Properties. View Source